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Section 1: Core Chemical Identity and Physical
Characteristics
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Compound of Interest

Compound Name: Biphenyl-d10

Cat. No.: B048426

Biphenyl-d10, also known as deca-deuterated biphenyl, is an aromatic hydrocarbon where all ten
hydrogen atoms on the biphenyl structure have been replaced with deuterium. This isotopic
labeling makes it an invaluable tool in analytical chemistry, particularly for tracer and dilution
analysis, without significantly altering its chemical reactivity compared to its non-deuterated
counterpart.[3]

The physical properties of a compound dictate its behavior under laboratory conditions and inform
the necessary handling and storage protocols. Biphenyl-d10 is a solid at room temperature,
which requires specific precautions to avoid inhalation of dust particles.[4][5]
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Property Value Source(s)
CAS Number 1486-01-7 [1]16]
Molecular Formula C12D10 [1][6]
Molecular Weight 164.27 g/mol [4107118]

White to faintly yellow
Appearance _ , (4101
crystalline solid/powder

Melting Point 70-72°C [113]
Boiling Point ~255°C [5]
Flash Point 110 °C (230 °F) - closed cup

. Insoluble in water; soluble in
Solubility ) [10]
many organic solvents

Section 2: Hazard Identification and Toxicological
Profile

According to the Globally Harmonized System (GHS), Biphenyl-d10 is classified with several key
hazards that users must be aware of. The primary routes of occupational exposure are inhalation
and skin or eye contact.[6]

» Skin Irritation (Category 2): Causes skin irritation.[4][6]
o Eye Irritation (Category 2): Causes serious eye irritation.[4][6]

e Specific Target Organ Toxicity - Single Exposure (STOT SE 3): May cause respiratory irritation.
[41[6]

e Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects (Acute
Category 1, Chronic Category 1).[1]

The toxicological data indicates that while Biphenyl-d10 is not classified as acutely toxic via
ingestion or dermal contact, its irritant properties are significant.[11] The primary concern with
single-exposure events is irritation to the respiratory tract, eyes, and skin.[6] Chronic exposure
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data is limited for the deuterated form, but the profile of the parent compound, Biphenyl, suggests

potential for liver and nervous system effects with prolonged exposure.[4]

Primary Hazard Relationships for Biphenyl-d10

Section 3: Protocols for Safe Handling and Storage

Adherence to strict handling and storage protocols is the most effective way to mitigate the risks

associated with Biphenyl-d10. The causality behind these procedures is rooted in preventing the

generation and inhalation of dust, avoiding skin and eye contact, and ensuring chemical stability.

Experimental Protocol: Weighing and Handling Solid
Biphenyl-d10

Preparation: Before handling, ensure the designated work area (e.g., a chemical fume hood or
ventilated balance enclosure) is clean and uncluttered. Confirm that the safety shower and
eyewash station are accessible and operational.

Engineering Controls: Always handle the solid material within a certified chemical fume hood or
a powder containment hood to utilize local exhaust ventilation.[2] This is critical to prevent
inhalation of dust particles that can cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 4. This must
include nitrile gloves, a lab coat, and chemical safety goggles.[2]

Static Control: Take precautionary measures against static discharge, as fine dust can form
explosive mixtures with air.[12] Use grounding straps and ensure containers are bonded and
grounded when transferring large quantities.[12]

Weighing: Use a dedicated spatula for transferring the powder. Avoid scooping actions that
could generate airborne dust. Instead, gently push the material from the stock container onto
the weigh paper or into the vessel.

Post-Handling: Once the desired amount is weighed, securely close the primary container.
Clean any residual dust from the spatula and the weighing area using a damp cloth or a HEPA-
filtered vacuum. Do not use compressed air.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Biphenyl-d10
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-14
https://www.carlroth.com/medias/SDB-1L36-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA3NTR8YXBwbGljYXRpb24vcGRmfGFHVmtMMmczT1M4NU1UY3dNemt5T1RRd05UYzBMMU5FUWw4eFRETTJYMEZWWDBWT0xuQmtaZ3w4YmI3MTBiMmYzNDEzZTIwZTU0OTViN2U4MjEzOTczNDUxYWVkN2VjZTJjZTU2NGE4MTcwOWM3Mzk3MjYyZDMz
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-14
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hygiene: Wash hands thoroughly with soap and water after handling is complete and before
leaving the laboratory.[12] Do not eat, drink, or smoke in work areas where chemicals are
handled.[1]

Storage Requirements

Proper storage is essential for maintaining the chemical's integrity and preventing accidents.

Container: Keep the container tightly closed and store in a dry place.[5] This prevents potential
degradation from moisture and contamination.

Ventilation: Store in a well-ventilated area.[1]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizers.[12]

General Hygiene: Never store chemicals in containers normally used for food or drink, and
keep them separate from food and animal feedstuffs.[1]

Section 4: Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is crucial. Engineering controls, such as fume
hoods, are the primary defense, with PPE serving as the essential final barrier.
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Control Measure Specification & Rationale Source(s)

Local and General Ventilation:
Use in a well-ventilated area,
preferably within a chemical
Engineering Controls fume hood, to keep airborne [2][12]
concentrations below exposure
limits and prevent respiratory

irritation.

Chemical Safety Goggles: Wear
snug-fitting goggles to protect
) against dust particles causing
Eye/Face Protection ) o [2]
serious eye irritation. A face
shield may be required for

larger quantities.

Protective Gloves: Wear nitrile
or isobutene-isoprene (butyl)

Skin Protection rubber gloves. Breakthrough [2][12]
times are noted to be greater

than 30 minutes.

Lab Coat/Protective Clothing:

Wear a lab coat to prevent skin
contact. Immediately remove [1]
and launder any contaminated

clothing.

Particulate Filter: If dusts are
generated and engineering
) ) controls are insufficient, use a
Respiratory Protection ) ) [2][5]
NIOSH-approved respirator with
a particulate filter (e.g., N95,

P100).

graph flowchart {
rankdir=TB;
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12];
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edge [fontname="Arial", fontsize=10];

A[Start: Task Assessment

(e.g., Weighing, Solution Prep)];
B{Handling Solid?};

C{Risk of Aerosolization?};
D[Standard PPE:

e Safety Goggles

e Nitrile Gloves

e Lab Coat];
E[Engineering Control:
Chemical Fume Hood or
Ventilated Enclosurel];
F[Add Respiratory Protection
(e.g., N95/P100 Respirator)];
G[Proceed with Task];

// Path Logic

A -->D;

D --> B;

B -- "Yes" --> E;

B -- "No (e.g., handling sealed solution)" --> G;
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E --> C;

C -- "High" --> F;

C -- "Low/Controlled" --> G;
F -->G;

// Style Definitions

~ O Mmoo N o >

[fillcolor="#F1F3F4", fontcolor="#202124"];
[shape=diamond, fillcolor="#FBBCO5", fontcolor="#202124"];
[shape=diamond, fillcolor="#FBBCO5", fontcolor="#202124"];
[fillcolor="#4285F4", fontcolor="#FFFFFF"];
[fillcolor="#4285F4", fontcolor="#FFFFFF"];
[fillcolor="#EA4335", fontcolor="#FFFFFF"];
[fillcolor="#34A853", fontcolor="#FFFFFF"];

PPE & Engineering Control Selection Workflow

Section 5: Emergency Response Protocols

In the event of an exposure or spill, a rapid and informed response is critical to minimizing harm.

First-Aid Measures

The immediate goal of first aid is to remove the substance from the affected person and seek

medical attention if symptoms persist.

General Advice: Do not leave the affected person unattended.[1] Remove them from the area of

exposure and take off all contaminated clothing immediately.[12]

Inhalation: If inhaled, move the person into fresh air.[12] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical assistance.[1] Consult a physician if

respiratory tract irritation occurs.[12]

Skin Contact: Immediately rinse the affected skin area with plenty of water.[1]

Eye Contact: Immediately and copiously irrigate the eyes with clean, fresh water for at least 10-

15 minutes, holding the eyelids apart.[12] Remove contact lenses if present and easy to do.[1]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Rinse the mouth with water if the person is conscious.[12] Do NOT induce vomiting.
[1] Seek medical advice.

Fire-Fighting Protocol

Biphenyl-d10 is a combustible solid, and its dust can form explosive mixtures in the air.[5][12]
» Suitable Extinguishing Media: Use water spray, foam, or ABC-powder.[12]

¢ Unsuitable Media: Do not use a direct water jet, as it can scatter the dust and create an
explosion hazard.[12]

e Hazards: In a fire, hazardous combustion products such as carbon monoxide (CO) and carbon
dioxide (CO2) will be produced.[12] Firefighters must not breathe fumes and should wear self-
contained breathing apparatus.[5]

» Environmental Protection: Do not allow firefighting water to enter drains or water courses, as
the substance is toxic to aquatic life.[12] Collect contaminated water separately.[1]

Accidental Release (Spill) Protocol

o Evacuate & Secure: For non-emergency personnel, evacuate the immediate area.[5] For
emergency responders, wear appropriate PPE, including respiratory protection.[12]

e Environmental Precautions: Prevent the spill from entering drains, surface water, or ground
water by covering drains if necessary.[2]

e Containment & Cleanup:
o Carefully take up the material mechanically (e.g., with a shovel or HEPA-filtered vacuum).[12]
o Avoid actions that generate dust clouds.[13]
o Place the spilled material into appropriate, labeled containers for disposal.[2]

» Ventilation: Ventilate the affected area after cleanup is complete.[12]

Section 6: Stability, Reactivity, and Disposal
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o Reactivity and Stability: Biphenyl-d10 is stable under recommended storage conditions.[1][8]
No hazardous reactions are known under normal use.[12]

» Conditions to Avoid: While no specific conditions are cited, avoiding the generation of fine dust
is crucial to prevent explosion risks.[1]

e Incompatible Materials: Avoid contact with strong oxidizers.[12]

» Disposal Considerations: Waste material must be disposed of in accordance with local,
regional, and national regulations.[5] Given its classification as very toxic to aquatic life, it must
not be released into the environment and should be handled as hazardous waste.[1][5]

Conclusion

Biphenyl-d10 is a vital tool for the scientific community, but its use demands a professional
respect for its inherent hazards. The core principles of its safe handling revolve around the diligent
control of its solid, dust-form—preventing inhalation, eye, and skin contact through a combination
of robust engineering controls and appropriate personal protective equipment. Understanding its
significant environmental toxicity underscores the critical importance of proper containment and
disposal. By integrating the knowledge and protocols outlined in this guide, researchers can
ensure both their personal safety and the integrity of their work.

References
e Chemdox. (2025).

o Chemdox. (2025).

o Chemdox. (2025).

e Carl ROTH. (n.d.).

e Cheméo. (n.d.). Chemical Properties of Biphenyl-d10 (CAS 1486-01-7).

o National Center for Biotechnology Information. (n.d.). Biphenyl-d10.

e Chem-Supply. (n.d.). Biphenyl Solution (Solvent: Cyclohexane)

o Carl ROTH. (n.d.). Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH),
amended by 2020/878/EU: Biphenyl D10.

e Sigma-Aldrich. (2025).

e Chem-Supply. (n.d.). Biphenyl Solution (Solvent: Acetonitrile)

e Sigma-Aldrich. (n.d.).

o Cambridge Isotope Laboratories, Inc. (n.d.). BIPHENYL-D10 (D, 98%). CPHI Online.

e ChemicalBook. (2023). BIPHENYL-D10 | 1486-01-7.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://www.cdnisotopes.com/d-0208
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-13
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w312908?userType=undefined
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000042%20SDS-12
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w312908?userType=undefined
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/product/b048426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Luminix Health. (n.d.). Biphenyl D10.

e New Jersey Department of Health. (n.d.). Biphenyl - Hazardous Substance Fact Sheet.
e NOAA. (n.d.). BIPHENYL. CAMEO Chemicals.

e Echemi. (2023).

» National Institute of Standards and Technology. (n.d.). Biphenyl. NIST WebBook.

o CDN Isotopes. (n.d.). Biphenyl-d10.

o CDN Isotopes. (n.d.). Biphenyl-d10.

» Australian Government Department of Climate Change, Energy, the Environment and W
o Wikipedia. (n.d.). Biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem comact
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Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b048426#biphenyl-d10-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b048426#biphenyl-d10-material-safety-data-sheet-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

